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Compound of Interest

Compound Name: UNC926

Cat. No.: B10769282

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of novel chemical compounds is paramount. This document provides immediate and
essential safety, logistical, and operational guidance for UNC926, a methyl-lysine (Kme) reader
domain inhibitor.

Chemical and Physical Properties of UNC926

A clear understanding of the compound's properties is the first step in safe handling. The
following table summarizes the key identifiers and physical characteristics of UNC926.

Property Value Source

(3-bromophenyl)-(4-pyrrolidin-
IUPAC Name 1-ylpiperidin-1- PubChem[1]
yl)methanone;hydrochloride

Molecular Formula C16H21BrN20 DC Chemicals[2]
Molecular Weight 337.261 g/mol DC Chemicals[2]
CAS Number 1184136-10-4 DC Chemicals[2]
Inhibition Target L3MBTL1 DC Chemicals[2]
ICso0 3.9 uM DC Chemicals[2]
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Hazard Identification and Personal Protective
Equipment (PPE)

As specific toxicity data for UNC926 is not readily available, it must be handled with caution,
assuming it is potentially hazardous. The following table outlines the necessary personal
protective equipment to be used at all times when handling this compound.

PPE Category Required Equipment Specifications

Nitrile or neoprene gloves.

Hand Protection Chemical-resistant gloves Inspect for tears or holes
before use.
Safety glasses with side Must be worn at all times in the

Eye Protection )
shields or goggles laboratory.

) Fully buttoned to protect skin
Body Protection Laboratory coat )
and personal clothing.

) ) Use in a well-ventilated area or  Avoid inhalation of any dust or
Respiratory Protection
fume hood aerosols.

Standard Operating Procedure for Handling UNC926

Adherence to a strict operational plan minimizes risk and ensures the integrity of the compound
and the experiment.

1. Engineering Controls:

Always handle UNC926 in a certified chemical fume hood to minimize inhalation exposure.

Ensure safety showers and eyewash stations are readily accessible and have been recently
tested.

2. Handling and Weighing:

Before handling, ensure all necessary PPE is correctly worn.
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» When weighing, use an analytical balance within a fume hood or a ventilated balance
enclosure to prevent the dispersal of fine powder.

o Use disposable spatulas or weigh boats to avoid cross-contamination.
3. Dissolution:
e If preparing a solution, add the solvent to the UNC926 powder slowly to avoid splashing.

e The recommended storage for UNC926 in DMSO is for 2 weeks at 4°C or 6 months at
-80°C.[2]

4. Spill Management:
 In case of a spill, evacuate the immediate area.

» For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.

e Ventilate the area and decontaminate the spill surface.
5. First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation develops.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

All waste containing UNC926 must be treated as hazardous waste.
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» Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and paper
towels, in a clearly labeled, sealed hazardous waste container.

» Liquid Waste: Collect all liquid waste containing UNC926 in a labeled, sealed, and
appropriate hazardous waste container.

o Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations.

Experimental Workflow for Handling UNC926

The following diagram illustrates the standard workflow for handling UNC926 in a laboratory
setting, from preparation to disposal.
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Standard Laboratory Workflow for UNC926
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety & Operational Guidance for Handling
UNC926]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769282#personal-protective-equipment-for-
handling-unc926]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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